Cas no 150784-50-2 (2-(4-aminophenyl)-1-(4-methylpiperazin-1-yl)ethan-1-one)

• Product Name: 2-(4-aminophenyl)-1-(4-methylpiperazin-1-yl)ethan-1-one
• CAS No: 150784-50-2
• MF: C₁₃H₁₉N₃O
• MW: 233.309462785721
• CID: 1326767
• PubChem ID: 16773079
• Update Time: 2025-04-20

2-(4-aminophenyl)-1-(4-methylpiperazin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-[(4-aminophenyl)acetyl]-4-methyl-
• 1-(4-aminophenyl)-2-(4-methylpiperazin-1-yl)ethanone
• 2-(4-aminophenyl)-1-(4-methylpiperazin-1-yl)ethanone
• 2-(4-aminophenyl)-1-(4-methylpiperazin-1-yl)ethan-1-one
• DA-09997
• Ethanone, 2-(4-aminophenyl)-1-(4-methyl-1-piperazinyl)-
• DTXSID10588228
• G19960
• EN300-51907
• AKOS000111640
• 2-(4-aminophenyl)-1-(4-methylpiperazin-1-yl)-ethanone
• 4-(4-Methylpiperazin-1-yl)carbonylmethylaniline
• 150784-50-2
• AJGWCRWPCTVETH-UHFFFAOYSA-N
• CS-0250695
• Z239124512
• SCHEMBL2747321

• Inchi： 1S/C13H19N3O/c1-15-6-8-16(9-7-15)13(17)10-11-2-4-12(14)5-3-11/h2-5H,6-10,14H2,1H3
• InChI Key： AJGWCRWPCTVETH-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC(=CC=1)N)N1CCN(C)CC1

Computed Properties

• Exact Mass: 233.15297
• Monoisotopic Mass: 233.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 49.6Ų

Experimental Properties

• PSA: 49.57